Cas no 3388-79-2 (2-(piperazin-2-yl)ethan-1-ol)

• Product Name: 2-(piperazin-2-yl)ethan-1-ol
• CAS No: 3388-79-2
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD12755993
• CID: 295533
• PubChem ID: 91308
• Update Time: 2025-04-19

2-(piperazin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Piperazineethanol
• 2-(PIPERAZIN-2-YL)ETHANOL DIHYDROCHLORIDE
• 2-(2-Hydroxyethyl)piperazine
• 2-Piperazin-2-ylethanol
• 2-(piperazin-2-yl)ethan-1-ol
• EN300-180217
• NS00027820
• DSSFSAGQNGRBOR-UHFFFAOYSA-N
• 25154-38-5
• MFCD06411254
• (RS)-2-(2-Hydroxyethyl)piperazine
• 3388-79-2
• AKOS006294833
• FT-0658541
• DTXSID1027845
• 2-Piperazin-2-yl-ethanol
• UNII-QJE447JY3M
• SCHEMBL219819
• SB46185
• 2-(2-piperazinyl)ethanol
• SB36691
• FT-0652456
• EINECS 246-671-5
• Q27287028
• SB46245
• 2-piperazin-2-yl-ethanol, AldrichCPR
• Monohydroxyethylpiperazine
• Q5MK9RT1FA
• 2-(piperazin-2-yl)ethanol
• 2(hydroxyethyl)piperazine
• F13481
• QJE447JY3M
• (+/-) 2-(2-hydroxyethyl)piperazine

• MDL： MFCD12755993
• Inchi： 1S/C6H14N2O/c9-4-1-6-5-7-2-3-8-6/h6-9H,1-5H2
• InChI Key： DSSFSAGQNGRBOR-UHFFFAOYSA-N
• SMILES： OCCC1CNCCN1

Computed Properties

• Exact Mass: 130.11072
• Monoisotopic Mass: 130.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.3A^2
• XLogP3: -1.1

Experimental Properties

• Density: 0.974
• Boiling Point: 270.4°C at 760 mmHg
• Flash Point: 138.3°C
• Refractive Index: 1.451
• PSA: 44.29
• LogP: -0.41220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines